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Compound of Interest

Compound Name: Chloramine

Cat. No.: B081541

This guide provides comprehensive safety protocols and logistical information for researchers,
scientists, and drug development professionals working with Chloramine-T. Adherence to

these guidelines is critical for ensuring personal safety and proper chemical management in the
laboratory.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense
against the hazards associated with Chloramine-T, which can include skin and eye irritation,
respiratory sensitization, and the release of toxic chlorine gas upon contact with acids.

Table 1: Recommended Personal Protective Equipment for Handling Chloramine-T
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Exposure Route

Required PPE

Specifications and
Standards

Eye/Face

Chemical safety goggles and a

face shield.

Goggles must comply with
OSHA 29 CFR 1910.133 or
European Standard EN166. A
face shield should be worn in
addition to goggles, especially

when there is a splash hazard.

Skin

Chemical-resistant gloves and
a lab coat or chemical-resistant

suit.

Nitrile rubber gloves are
recommended for handling
Chloramine-T. For larger
quantities or significant splash
risk, a complete chemical-
resistant suit may be

necessary.

Respiratory

A NIOSH/MSHA approved

respirator.

A respiratory protection
program that meets OSHA 29
CFR 1910.134 and ANSI
Z88.2 or European Standard
EN 149 is mandatory where
ventilation is inadequate or

dust is present.

Note: Specific breakthrough times for glove materials with Chloramine-T are not readily

available. It is crucial to inspect gloves for any signs of degradation before and during use and

to replace them immediately if contamination is suspected.

Respiratory Protection Plan

When handling Chloramine-T powder, which can become airborne, or when working with

solutions in poorly ventilated areas, respiratory protection is mandatory.

Table 2: Respirator Selection for Chloramine-T
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- ) NIOSH Assigned Protection
Work Condition Respirator Type _ _
Cartridge/Filter Factor (APF)
) ) Air-Purifying Particulate Filter (N95, 10 (Half-mask), 50
Handling solid powder _
Respirator (APR) R95, or P100) (Full-face)
Working with solutions ) o ) ]
) Air-Purifying Acid Gas Cartridge 10 (Half-mask), 50
(potential for _
Respirator (APR) (Yellow color code) (Full-face)
vapor/gas release)
Potential for both ) o Combination Acid Gas
Air-Purifying ) ) 10 (Half-mask), 50
powder and vapor ) Cartridge with a P100
Respirator (APR) ) ] (Full-face)
exposure Particulate Filter
Emergency situations Self-Contained
or unknown Breathing Apparatus Not applicable 10,000

concentrations (SCBA)

An Assigned Protection Factor (APF) indicates the level of protection a respirator is expected to
provide. For example, an APF of 10 means the respirator can be used in atmospheres with
contaminant concentrations up to 10 times the Permissible Exposure Limit (PEL).

Operational Plan: Step-by-Step Guidance

A systematic approach to handling Chloramine-T is essential to minimize exposure and ensure
a safe laboratory environment.

Experimental Protocol: Safe Handling of Chloramine-T

e Preparation:

o

Ensure a certified chemical fume hood is operational.

[¢]

Verify that an eyewash station and safety shower are accessible.

[¢]

Assemble all necessary PPE as outlined in Table 1 and Table 2.

o

Prepare a designated waste container for Chloramine-T contaminated materials.
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e Donning PPE:

o Follow the standardized procedure for donning PPE to ensure a proper seal and no
exposed areas. A visual representation of this workflow is provided below.

e Handling:

[¢]

Conduct all manipulations of Chloramine-T, both solid and in solution, within a chemical
fume hood.

[¢]

Avoid the formation of dust when handling the solid powder.

[¢]

Prevent contact with skin, eyes, and clothing.

[e]

Keep the container tightly closed when not in use.
» Decontamination:

o In case of a spill, follow the established spill response protocol.

o Wipe down the work surface with a suitable decontaminant after completing the work.
» Doffing PPE:

o Follow the standardized procedure for doffing PPE to prevent cross-contamination. This is
a critical step where exposure can occur if not done correctly.

Diagram: PPE Donning and Doffing Workflow

Donning PPE (Clean Area) Doffing PPE (Anteroom/Exit Area)

Gown/Lab Coat

Respirator H Wash Hands ‘

—»‘ Goggles/Face Shield ‘—»

ator ——{ Goggles/Face Shield ‘—»‘ Gloves ‘ ‘ Gloves (Outer pair if double-gloved) ‘—»

Click to download full resolution via product page

Caption: Standard sequence for donning and doffing Personal Protective Equipment.
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Disposal Plan

Proper disposal of Chloramine-T and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Disposal Protocol for Chloramine-T Waste
e Segregation:

o All solid Chloramine-T waste, including contaminated PPE (gloves, wipes, etc.) and
excess solid reagent, must be collected in a designated, labeled, and sealed hazardous
waste container.

e Liquid Waste:

o Concentrated Solutions: Unused or concentrated solutions of Chloramine-T should be
collected in a designated hazardous waste container for liquid chemical waste.

o Dilute Aqueous Solutions: In some jurisdictions, very dilute aqueous solutions of
Chloramine-T may be neutralized and disposed of down the drain with copious amounts
of water. However, it is imperative to consult and strictly adhere to your institution's and
local environmental regulations before doing so. When in doubt, treat it as hazardous
waste.

» Container Management:

o Ensure waste containers are compatible with Chloramine-T and are kept closed except
when adding waste.

o Label all waste containers clearly with "Hazardous Waste" and the chemical name
"Chloramine-T".

¢ Pickup and Disposal:

o Arrange for the disposal of hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Diagram: Chloramine-T Waste Disposal Decision Tree
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Chloramine-T Waste Generated

Is the waste solid or
contaminated solid material?

No (Liquid)

Is the liquid waste a Dispose as Solid
concentrated solution? Hazardous Waste

Consult local and institutional
regulations for drain disposal
of dilute, neutralized solutions.

Yes

Not Permitted

A

Neutralize and Dispose Dispose as Liquid
Down Drain (If Permitted) Hazardous Waste

Click to download full resolution via product page

Caption: Decision-making workflow for the proper disposal of Chloramine-T waste.
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 To cite this document: BenchChem. [Essential Safety and Logistical Guide for Handling
Chloramine-T]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081541#personal-protective-equipment-for-handling-
chloramine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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